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Compound of Interest

Compound Name: Isocyclosporin D

CAS No.: 63775-93-9

Cat. No.: B14149536

Get Quote

Introduction & Mechanistic Background
Isocyclosporin D (IsoD) is a structural isomer of Cyclosporin D ([Val]2-CsA), generated via an

acid-catalyzed N→O peptidyl shift at the β-hydroxyl group of the MeBmt amino acid residue[1].

While iso-cyclosporins exhibit unique pharmacological profiles and significantly modified

solubility characteristics compared to their parent cyclic peptides, their commercial

development has historically been hindered by severe thermodynamic instability[2].

In protic solvents or at ambient temperatures, the free base form of IsoD spontaneously reverts

to Cyclosporin D via an O→N acyl migration[1]. To arrest this reversion, the formulation of IsoD

as an acid addition salt (e.g., hydrochloride, sulfate, or phosphate) has been established as a

critical stabilization strategy[2].

Causality of Stabilization: The spontaneous O→N reverse shift is driven by the nucleophilic

attack of the free amine on the adjacent ester carbonyl. By converting the free base into an

acid addition salt, the amine is protonated. This physical protonation eliminates the amine's
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nucleophilicity, effectively locking the molecule in its iso-conformation and preventing the

rearrangement[2].
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Mechanistic pathway of Isocyclosporin D formation and salt-mediated stabilization.

Physicochemical Characterization
The stability and solubility of Isocyclosporin D are highly dependent on its ionization state.

Table 1 summarizes the comparative metrics of the parent compound, the unstable

intermediate, and the stabilized salt.

Table 1: Comparative Physicochemical Data of Cyclosporin D and Derivatives
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Compound State
Aqueous Solubility
(pH 6.8)

Stability at 25°C
(Ethanol Solution)

Primary
Degradation
Pathway

Cyclosporin D ~0.04 mg/mL Stable indefinitely N/A

IsoD Free Base ~0.15 mg/mL
Unstable (>10%

reversion in 60h)[2]
O→N Peptidyl Shift[1]

IsoD HCl Salt >5.0 mg/mL Stable indefinitely[2]
Minimal / Hydrolysis

(Long-term)

Experimental Protocols: Synthesis and Formulation
Self-Validating System: The following protocols incorporate mandatory hold-times and in-

process analytical checks. By validating the isomeric purity at each critical junction, the

workflow ensures that any O→N reversion is detected and mitigated before downstream

processing.

Protocol A: Preparation of Isocyclosporin D
Hydrochloride Salt
Objective: Convert isolated IsoD free base into a stable acid addition salt to prevent

conformational reversion[2].

Dissolution: Dissolve 10.0 g of highly purified Isocyclosporin D free base[3] in 100 mL of

anhydrous diethyl ether under a nitrogen atmosphere at 4°C.

Causality: Anhydrous conditions minimize hydrolytic degradation, while low temperatures

kinetically slow the O→N reversion during handling.

Acidification: Slowly add 1.05 molar equivalents of anhydrous hydrogen chloride (HCl) gas

dissolved in diethyl ether dropwise over 30 minutes, maintaining the temperature below 5°C.

Crystallization: Stir the mixture continuously for 2 hours. The IsoD hydrochloride salt will

precipitate as a fine white crystalline powder.
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Filtration & Washing: Filter the precipitate under vacuum. Wash twice with 20 mL of cold,

anhydrous diethyl ether to remove unreacted acid and trace impurities.

Drying: Dry the salt under high vacuum (0.1 mbar) at 25°C for 24 hours.

In-Process Control (Validation): Analyze a 1 mg sample via Cyclic Traveling Wave Ion

Mobility Mass Spectrometry (TWIMS) and HPLC.

Acceptance Criteria: IsoD salt purity >99.0%; Cyclosporin D <0.5%[1].

Protocol B: Preparation of a Stable Solid Lipid Matrix
Formulation
Objective: Formulate the IsoD salt into a bioavailable, stable solid dosage form using lipid

excipients and lyophilization[4][5].
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1. IsoD Salt Synthesis
(Anhydrous Conditions)

2. Lipid Matrix Dispersion
(C8-C10 Glycerides + PLGA)

3. Microemulsification
(Aqueous Trehalose Phase)

4. Lyophilization
(-80°C Freeze, High Vacuum)

5. IM-MS & NMR Validation
(Conformer Verification)

6. Stable Solid Dosage Form
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Step-by-step workflow for formulating and validating Isocyclosporin D solid lipid matrices.

Excipient Melting: Melt a mixture of C8-C10 fatty acid mono- and diglycerides (e.g., Capmul

MCM) and a polymeric stabilizer (e.g., PLGA) at 45°C[4][5].

Causality: Medium-chain glycerides enhance the bioavailability of lipophilic peptides, while

PLGA provides a rigid matrix that restricts molecular mobility, further preventing

isomerization[4][5].

Drug Incorporation: Disperse the IsoD HCl salt (from Protocol A) into the molten lipid matrix

to achieve a 10% w/w drug loading. Homogenize at 5,000 rpm for 5 minutes.
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Emulsification: Slowly add the lipid-drug melt into an aqueous phase containing 5% w/v

trehalose (cryoprotectant) and 1% w/v Poloxamer 188, homogenized at 10,000 rpm to form a

microemulsion[4].

Lyophilization: Rapidly freeze the microemulsion at -80°C, followed by primary drying at

-30°C (0.05 mbar) for 48 hours, and secondary drying at 20°C for 12 hours.

Causality: Removing water is critical, as protic environments facilitate the N→O and O→N

shifts[1]. The cryoprotectant ensures the nanoparticles do not aggregate during

freezing[4].

Final Validation: Reconstitute a lyophilized aliquot in D2O and analyze via 1H-13C gHSQC

NMR to confirm the preservation of the IsoD conformer[1].

Analytical Validation and Accelerated Stability
Testing
To ensure the trustworthiness of the formulation, accelerated stability testing must be

conducted under ICH guidelines (40°C / 75% RH for 6 months).

Methodology: Use HPLC-UV (210 nm) coupled with IM-MS. The separation of the parent

Cyclosporin D from IsoD is enabled by monitoring the specific doubly protonated[M + 2H]2+

precursor ions and their fragments (e.g., m/z 212)[1].

Sodium Ion Stabilization Technique: For precise quantitation during quality control, spike the

analytical sample with sodium ions. Sodium adducts stabilize the conformers in the gas phase,

preventing in-source isomerization and allowing mutual quantitation with a limit of detection of

~1.0%[1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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